Cas no 2384547-58-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid
• CAS No: 2384547-58-2
• MF: C₂₁H₁₆N₂O₅
• MW: 376.362145423889
• CID: 5778417
• PubChem ID: 165894970
• Update Time: 2025-05-25

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384547-58-2
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid
• EN300-6737315

• Inchi： 1S/C21H16N2O5/c24-17-9-10-22-19(18(17)20(25)26)23-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,25,26)(H2,22,23,24,27)
• InChI Key： QYGJKEWPKAOTLS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C(C=CN1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 376.10592162g/mol
• Monoisotopic Mass: 376.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid

Recent Advances in the Study of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid (CAS: 2384547-58-2)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid (CAS: 2384547-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, including peptide synthesis, drug discovery, and biomaterial development. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of this compound into peptide chains has been explored to enhance the stability and functionality of synthetic peptides. Recent publications have demonstrated its utility in the synthesis of complex peptide architectures, particularly those requiring precise control over side-chain reactivity and regioselectivity. These advancements are critical for the development of novel therapeutics, such as antimicrobial peptides and peptide-based vaccines.

In addition to its applications in peptide synthesis, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid has been investigated for its potential as a pharmacophore in drug design. Computational and experimental studies have revealed that the pyridine-carboxylic acid moiety can interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. For instance, recent in vitro assays have shown that derivatives of this compound exhibit inhibitory activity against specific kinases, suggesting its potential as a scaffold for kinase inhibitor development. These findings open new avenues for the design of small-molecule therapeutics with improved selectivity and efficacy.

Another emerging area of research is the use of this compound in the development of functional biomaterials. Its ability to form stable hydrogen bonds and coordinate with metal ions has been exploited to create self-assembling hydrogels and nanostructures. These materials have applications in drug delivery, tissue engineering, and biosensing. Recent studies have highlighted the tunability of these systems, where modifications to the Fmoc group or the pyridine-carboxylic acid moiety can alter the material's mechanical properties and biocompatibility. Such innovations are paving the way for next-generation biomaterials with tailored functionalities.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid. Issues such as yield optimization, purification, and stability under physiological conditions need to be addressed to fully realize its potential. Recent efforts have focused on developing more efficient synthetic routes and exploring novel derivatives with enhanced properties. Collaborative research between chemists, biologists, and material scientists will be essential to overcome these hurdles and translate laboratory findings into practical applications.

In conclusion, the compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxypyridine-3-carboxylic acid (CAS: 2384547-58-2) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and biomaterial development underscore its importance in advancing research and innovation. Continued exploration of its chemical and biological properties will undoubtedly yield further breakthroughs, contributing to the development of novel therapeutics and functional materials. Researchers are encouraged to stay abreast of the latest findings in this rapidly evolving field to leverage the full potential of this compound.